4-(difluoromethyl)-2-methyl-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl]-2-methylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C17H19F2N7/c1-11-9-14-17(20-3-4-26(14)23-11)25-7-5-24(6-8-25)15-10-13(16(18)19)21-12(2)22-15/h3-4,9-10,16H,5-8H2,1-2H3
• InChI Key: ADEIDOQVJTZLLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCN(CC3)C4=NC(=NC(=C4)C(F)F)C
• Molecular Formula: C17H19F2N7
• Molecular Weight: 359.4 g/mol
• CAS No.: 2640953-81-5

Description

This compound belongs to the pyrimidine class, featuring a difluoromethyl group at position 4, a methyl substituent at position 2, and a piperazine-linked 2-methylpyrazolo[1,5-a]pyrazine moiety at position 5. The piperazine and pyrazolo-pyrazine components enhance solubility and binding affinity to biological targets, while the difluoromethyl group may improve metabolic stability .

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein kinase involved in the regulation of the cell cycle. It plays a significant role in controlling the progression of cells from the G1 phase to the S phase of the cell cycle.

Mode of Action

The compound interacts with CDK2, inhibiting its activity. This inhibition is achieved by the compound fitting into the active site of CDK2, forming essential hydrogen bonds with Leu83. This interaction disrupts the normal function of CDK2, leading to alterations in cell cycle progression.

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase. This disruption can lead to cell cycle arrest, preventing the cell from dividing. In the context of cancer cells, this can result in the inhibition of tumor growth.

Pharmacokinetics

These properties are crucial in predicting the compound’s bioavailability and its potential as a therapeutic agent.

Result of Action

The compound’s action results in significant alterations in cell cycle progression, in addition to inducing apoptosis within cells. This can lead to the death of cancer cells, thereby inhibiting tumor growth.

Biological Activity

The compound 4-(difluoromethyl)-2-methyl-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine is a member of the pyrimidine family, which has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{21}F_2N_7$ with a molecular weight of 385.4 g/mol. The structure features a pyrimidine core substituted with a difluoromethyl group and a pyrazolo-piperazine moiety, which are known to enhance biological activity.

Property	Value
Molecular Formula	C₁₉H₂₁F₂N₇
Molecular Weight	385.4 g/mol
CAS Number	2640943-71-9

Antitumor Activity

Recent studies have indicated that derivatives of pyrazolo[1,5-a]pyrimidines exhibit significant antitumor properties. The compound has been shown to inhibit various cancer cell lines effectively. For instance, it has demonstrated activity against BRAF(V600E) and EGFR mutations, which are prevalent in several cancers such as melanoma and lung cancer .

In a study involving breast cancer cell lines (MCF-7 and MDA-MB-231), the compound exhibited cytotoxic effects that were enhanced when combined with doxorubicin, suggesting a potential for synergistic therapeutic strategies .

The mechanism by which this compound exerts its antitumor effects is believed to involve the inhibition of key signaling pathways associated with tumor growth and survival. Specifically, it may interfere with tyrosine kinase receptors and other cellular processes that promote cancer cell proliferation .

Study 1: Anticancer Efficacy

A study assessed the efficacy of various pyrazolo[1,5-a]pyrimidine derivatives, including our compound, in inhibiting tumor growth in vitro. Results indicated that the compound significantly reduced cell viability in treated cultures compared to controls. The study also highlighted the importance of structural modifications in enhancing biological activity.

Study 2: Synergistic Effects

Another investigation focused on the combination therapy involving this compound and traditional chemotherapeutics like doxorubicin. The results demonstrated a marked increase in apoptosis in cancer cells treated with both agents compared to those treated with doxorubicin alone, supporting its potential for use in combination therapies .

Pharmacological Profile

In addition to its antitumor activity, this compound may possess other pharmacological properties:

• Anti-inflammatory Activity : Pyrazole derivatives are known for their anti-inflammatory effects, which could be beneficial in treating conditions characterized by inflammation.
• Antimicrobial Activity : Some studies suggest that related compounds exhibit antimicrobial properties, indicating potential applications beyond oncology .

Scientific Research Applications

Research indicates that this compound exhibits several promising biological activities:

Antitumor Activity

Preliminary studies suggest that derivatives of this compound can inhibit specific kinases involved in tumor growth. For instance, compounds within the pyrazolo[1,5-a]pyrimidine class have shown efficacy against various cancer cell lines by targeting pathways essential for cell proliferation and survival.

Antimicrobial Effects

The presence of the piperazine moiety is linked to antimicrobial properties. Research has indicated that similar compounds can exhibit activity against a range of pathogens, suggesting potential applications in treating infections.

Neurological Applications

Some derivatives have shown promise in modulating neuroreceptors, indicating potential applications in treating neurological disorders such as depression and anxiety. The interaction with serotonin and dopamine receptors could lead to new therapeutic strategies for mental health conditions.

Research Findings and Case Studies

Several studies have documented the biological activity of related compounds, providing insights into their mechanisms of action:

Study	Findings	Reference
Study on Antitumor Activity	Inhibition of specific kinases leading to reduced tumor growth in vitro
Antimicrobial Activity Assessment	Effective against Gram-positive and Gram-negative bacteria
Neurological Modulation Study	Altered receptor activity linked to improved mood in animal models

Comparison with Similar Compounds

Key Observations :

• Substituent Impact : The trifluoromethyl group in enhances lipophilicity compared to the difluoromethyl group in the target compound, which balances hydrophobicity and metabolic resistance .
• Core Heterocycles : Pyrazolo[1,5-a]pyrimidine derivatives (e.g., ) exhibit superior bioavailability over pyrazolo[3,4-d]pyrimidines (e.g., ) due to reduced steric hindrance .
• Piperazine vs. Morpholine : Piperazine-linked analogs (target compound, ) show enhanced binding flexibility compared to morpholine-containing derivatives , likely due to the piperazine’s dual hydrogen-bonding sites.

Pharmacological and Physicochemical Properties

Property	Target Compound	2-[(4-Benzoyl-1-piperazinyl)carbonyl]-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine	5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine
LogP	~2.8 (predicted)	3.5	1.9
Solubility (µg/mL)	12–15 (simulated)	<5	20–25
Antifungal Activity	Not reported	IC₅₀: 0.8 µM (Candida spp.)	IC₅₀: 5.2 µM (Fusarium spp.)
Kinase Inhibition	Potential (structural analogy)	IC₅₀: 12 nM (Abl1 kinase)	Not applicable

Notes:

• The target compound’s difluoromethyl group likely reduces cytotoxicity compared to trifluoromethyl analogs .
• Piperazine-linked derivatives generally exhibit improved blood-brain barrier penetration over morpholine analogs .